Cas no 141894-63-5 (tectorigenin 4'-O-beta-D-glucoside)

• Product Name: tectorigenin 4'-O-beta-D-glucoside
• CAS No: 141894-63-5
• MF: C₂₂H₂₂O₁₁
• MW: 462.403487682343
• CID: 2028944
• Update Time: 2025-04-11

tectorigenin 4'-O-beta-D-glucoside Chemical and Physical Properties

Names and Identifiers

• tectorigenin 4'-O-beta-D-glucoside
• tectorigenin 4'-O-beta-glucoside
• tectorigenin-4'-O-beta-D-glucoside
• Tectrigenin 4'-glucoside
• 4H-1-Benzopyran-4-one, 3-[4-(β-D-glucopyranosyloxy)phenyl]-5,7-dihydroxy-6-methoxy-

• Inchi： 1S/C22H22O11/c1-30-21-12(24)6-13-15(18(21)27)16(25)11(8-31-13)9-2-4-10(5-3-9)32-22-20(29)19(28)17(26)14(7-23)33-22/h2-6,8,14,17,19-20,22-24,26-29H,7H2,1H3/t14-,17-,19+,20-,22-/m1/s1
• InChI Key： YGSMFMGAQQQYBQ-UDEBZQQRSA-N
• SMILES： OC[C@@H]1[C@@H](O)[C@H](O)[C@@H](O)[C@H](OC2C=CC(C3C(=O)C4C(=C(OC)C(O)=CC=4OC=3)O)=CC=2)O1

Computed Properties

• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 33
• XLogP3: -0.291

Experimental Properties

• Density: 1.609±0.06 g/cm3(Predicted)
• Boiling Point: 799.9±60.0 °C(Predicted)
• pka: 6.43±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavonoid O-glycosides